4-bromo-N-(2-phenylethyl)thiophene-2-carboxamide

• IUPAC Name: 4-bromo-N-(2-phenylethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C13H12BrNOS/c14-11-8-12(17-9-11)13(16)15-7-6-10-4-2-1-3-5-10/h1-5,8-9H,6-7H2,(H,15,16)
• InChI Key: AJSHUELLMGSLRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=CC(=CS2)Br
• Molecular Formula: C13H12BrNOS
• Molecular Weight: 310.21 g/mol

Description

4-bromo-N-(2-phenylethyl)thiophene-2-carboxamide is a compound that belongs to the class of thiophene derivatives. Thiophene is a five-membered aromatic ring containing one sulfur atom. Thiophene derivatives are known for their diverse biological activities and applications in various fields such as medicinal chemistry, material science, and organic electronics .

Preparation Methods

One common method involves the use of direct lithiation and bromination reactions starting from thiophene . The lithiation reactions are carried out at low temperatures (−78 °C to room temperature) over a period of 1 to 24 hours, depending on the reactivity of the electrophile .

Chemical Reactions Analysis

4-bromo-N-(2-phenylethyl)thiophene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom in the compound can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Scientific Research Applications

4-bromo-N-(2-phenylethyl)thiophene-2-carboxamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex thiophene derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism of action of 4-bromo-N-(2-phenylethyl)thiophene-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

4-bromo-N-(2-phenylethyl)thiophene-2-carboxamide can be compared with other thiophene derivatives such as:

Suprofen: A nonsteroidal anti-inflammatory drug with a 2-substituted thiophene framework.

Articaine: A dental anesthetic with a 2,3,4-trisubstituent thiophene structure.

Thiophene-2-carboxamide: A simpler thiophene derivative used in various chemical syntheses.

These compounds share similar structural features but differ in their specific substituents and biological activities, highlighting the unique properties of this compound.